Cas no 102504-54-1 (1H-Azepine-1-propanoicacid, hexahydro-2-methyl-, methyl ester, hydrochloride (1:1))

1H-Azepine-1-propanoicacid, hexahydro-2-methyl-, methyl ester, hydrochloride (1:1) structure
102504-54-1 structure
Product Name:1H-Azepine-1-propanoicacid, hexahydro-2-methyl-, methyl ester, hydrochloride (1:1)
CAS No:102504-54-1
MF:C11H22ClNO2
MW:235.75088262558
CID:142047
PubChem ID:20846518
Update Time:2025-04-19

1H-Azepine-1-propanoicacid, hexahydro-2-methyl-, methyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepine-1-propanoicacid, hexahydro-2-methyl-, methyl ester, hydrochloride (1:1)
    • methyl 3-(2-methylazepan-1-yl)propanoate,hydrochloride
    • (Hexahydro-2-methyl-1H-azepin-1-yl)propionic acid methyl ester hydrochloride
    • Propionic acid, (hexahydro-2-methyl-1H-azepin-1-yl)-, methyl ester, hydrochloride
    • 2-Methyl-3-hexamethyleneiminopropionic acid methyl ester hydrochloride
    • 1H-Azepine-1-propionic acid, hexahydro-2-methyl-, methyl ester, hydrochloride
    • DTXSID60907642
    • 102504-54-1
    • Methyl 3-(2-methylazepan-1-yl)propanoate--hydrogen chloride (1/1)
    • Inchi: 1S/C11H21NO2.ClH/c1-10-6-4-3-5-8-12(10)9-7-11(13)14-2;/h10H,3-9H2,1-2H3;1H
    • InChI Key: OEHFUNHMQIROKA-UHFFFAOYSA-N
    • SMILES: Cl.O(C)C(CCN1CCCCCC1C)=O

Computed Properties

  • Exact Mass: 235.13406
  • Monoisotopic Mass: 235.133907
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 194
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5

Experimental Properties

  • Boiling Point: 253.4°C at 760 mmHg
  • Flash Point: 92°C
  • PSA: 29.54
  • LogP: 2.55390
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